Cas no 859282-12-5 ((3S)-3-(pyrrolidin-1-yl)pyrrolidine)

(3S)-3-(Pyrrolidin-1-yl)pyrrolidine is a chiral pyrrolidine derivative featuring a stereocenter at the 3-position, which confers enantioselectivity in synthetic applications. Its bifunctional structure, combining a pyrrolidine ring with a pyrrolidinyl substituent, makes it a versatile intermediate in asymmetric synthesis and pharmaceutical development. The compound’s rigid, nitrogen-rich framework is advantageous for constructing complex heterocycles or serving as a ligand in catalysis. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. This scaffold is particularly valuable in medicinal chemistry for modulating bioavailability and target selectivity due to its conformational constraints and basicity. Suitable for fine chemical synthesis, it is typically handled under inert conditions to preserve stability.
(3S)-3-(pyrrolidin-1-yl)pyrrolidine structure
859282-12-5 structure
Product Name:(3S)-3-(pyrrolidin-1-yl)pyrrolidine
CAS No:859282-12-5
MF:C8H16N2
MW:140.226041793823
MDL:MFCD09608031
CID:718010
PubChem ID:7176274
Update Time:2025-06-07

(3S)-3-(pyrrolidin-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (S)-1,3'-Bipyrrolidine
    • (3'S)-(1,3)-BIPYRROLIDINE
    • (3S)-3-(Pyrrolidin-1-yl)pyrrolidine
    • (3S)-3-pyrrolidin-1-ylpyrrolidine
    • 1,3'-Bipyrrolidine,(3'S)-
    • EN300-2985689
    • MFCD09608031
    • (S)-1-(pyrrolidin-3-yl)pyrrolidine
    • SCHEMBL1447785
    • (3'S)-1,3'-bipyrrolidine
    • HFZLSTDPRQSZCQ-QMMMGPOBSA-N
    • AMY21438
    • (S)-3-(Pyrrolidin-1-yl)pyrrolidine
    • CS-0183374
    • DTXSID50428351
    • 859282-12-5
    • BS-25877
    • A19237
    • 1-[(3S)-pyrrolidin-3-yl]pyrrolidine
    • DB-076495
    • (3S)-3-(pyrrolidin-1-yl)pyrrolidine
    • MDL： MFCD09608031
    • Inchi： 1S/C8H16N2/c1-2-6-10(5-1)8-3-4-9-7-8/h8-9H,1-7H2/t8-/m0/s1
    • InChI Key： HFZLSTDPRQSZCQ-QMMMGPOBSA-N
    • SMILES： N1(CCCC1)[C@@H]1CNCC1

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.014
  • Boiling Point: 215.5°C at 760 mmHg
  • Flash Point: 91.5°C
  • Refractive Index: 1.517
  • PSA: 15.27000
  • LogP: 0.71080

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(3S)-3-(pyrrolidin-1-yl)pyrrolidine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:859282-12-5)(3S)-3-(pyrrolidin-1-yl)pyrrolidine
Order Number:A19237
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):1020.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:859282-12-5)(3S)-3-(pyrrolidin-1-yl)pyrrolidine
A19237
Purity:99%
Quantity:5g
Price ($):1020.0
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